![molecular formula C9H10N2O3S B2427496 5-Methyl-2-[(prop-2-enoylamino)methyl]-1,3-thiazole-4-carboxylic acid CAS No. 2249582-17-8](/img/structure/B2427496.png)
5-Methyl-2-[(prop-2-enoylamino)methyl]-1,3-thiazole-4-carboxylic acid
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Description
5-Methyl-2-[(prop-2-enoylamino)methyl]-1,3-thiazole-4-carboxylic acid (MTCA) is a thiazole derivative that has been extensively studied for its potential use in various scientific research applications. MTCA is a heterocyclic compound that contains a thiazole ring and a carboxylic acid group. It is a white crystalline powder that is soluble in water and organic solvents.
Scientific Research Applications
Novel Approach to Pyrrolo[2,1-b]thiazoles : Researchers have synthesized pyrrolo[2,1-b]thiazoles, indicating potential applications in chemical synthesis and possibly pharmaceuticals (Tverdokhlebov et al., 2003).
Antibacterial Study of Thiazole Derivatives : A study explored the antibacterial properties of new 2-amino-5-aryl-1,3-thiazole-4-carboxylic acid derivatives, suggesting its use in developing antibacterial agents (Al Dulaimy et al., 2017).
Pharmacology of Thiazole Carboxylic Acids : Basic esters of thiazole carboxylic acids have been examined for their pharmacological properties, including spasmolytic and CNS stimulant properties (Chance et al., 1946).
N-Substituted Thiazole Derivatives : Acylation of 2-amino-4-methylthiazole-5-carboxylic acid led to the production of various derivatives, indicating synthetic versatility for further applications (Dovlatyan et al., 2004).
Antimicrobial Activity of Thiazole Derivatives : A study synthesized new derivatives of 4-methyl-1,2,3-thiadiazole-5-carboxylic acid and evaluated their antimicrobial activity, mainly against Gram-positive bacteria (Paruch et al., 2021).
Synthesis of Thiopyrano[2,3-d][1,3]thiazole Derivatives : Researchers developed novel derivatives of thiopyrano[2,3-d][1,3]thiazole via hetero-Diels–Alder reactions, indicating potential applications in organic synthesis (Zelisko et al., 2021).
Antimalarial Activity of Thiazole Derivatives : A series of 2-(2-hydrazinyl)thiazole derivatives were synthesized and evaluated for their antimalarial activity, showing significant inhibitory potential against Plasmodium falciparum (Makam et al., 2014).
properties
IUPAC Name |
5-methyl-2-[(prop-2-enoylamino)methyl]-1,3-thiazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O3S/c1-3-6(12)10-4-7-11-8(9(13)14)5(2)15-7/h3H,1,4H2,2H3,(H,10,12)(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASPLSABWEXMLNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(S1)CNC(=O)C=C)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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